Cas no 1514811-32-5 (2-(3-fluoro-4-methylphenyl)propanal)

• Product Name: 2-(3-fluoro-4-methylphenyl)propanal
• CAS No: 1514811-32-5
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5846123
• PubChem ID: 80223339
• Update Time: 2025-05-22

2-(3-fluoro-4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)propanal
• AKOS018785598
• EN300-1852210
• 1514811-32-5
• SCHEMBL18942465

• Inchi： 1S/C10H11FO/c1-7-3-4-9(5-10(7)11)8(2)6-12/h3-6,8H,1-2H3
• InChI Key： HPNIPVAYYFXYBL-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C=O)C

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(3-fluoro-4-methylphenyl)propanal

2-(3-Fluoro-4-Methylphenyl)Propanal: A Comprehensive Overview

2-(3-Fluoro-4-Methylphenyl)Propanal is a chemical compound with the CAS number 1514811-32-5. This compound belongs to the class of aldehydes and is characterized by its unique structure, which includes a fluoro-substituted aromatic ring and a propanal group. The compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(3-Fluoro-4-Methylphenyl)Propanal typically involves multi-step reactions, often starting from fluorinated aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate key steps in the synthesis pathway.

One of the most promising areas of application for 2-(3-Fluoro-4-Methylphenyl)Propanal is in drug discovery. The compound's fluoro group introduces unique electronic and steric properties that can enhance bioavailability and target specificity. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that certain analogs of 2-(3-Fluoro-4-Methylphenyl)Propanal can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for therapeutic development.

In addition to its pharmaceutical applications, 2-(3-Fluoro-4-Methylphenyl)Propanal has also found use in agrochemicals. Its ability to interact with specific receptors in plants suggests potential applications as a growth regulator or pest control agent. Research conducted at leading agricultural research institutions has highlighted its role in enhancing crop resilience against environmental stressors such as drought and salinity.

The physical properties of 2-(3-Fluoro-4-Methylphenyl)Propanal are well-documented. It has a melting point of approximately 60°C and a boiling point around 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and separation techniques.

From a structural perspective, 2-(3-Fluoro-4-Methylphenyl)Propanal consists of a benzene ring substituted with a fluoro group at the 3-position and a methyl group at the 4-position. The propanal group is attached to the benzene ring via a methylene bridge. This arrangement imparts significant stability to the molecule due to resonance effects within the aromatic system.

Recent studies have also explored the use of 2-(3-Fluoro-4-Methylphenyl)Propanal in materials science, particularly in the development of advanced polymers and coatings. Its reactivity under specific conditions allows for tailored polymerization reactions, leading to materials with enhanced mechanical and thermal properties. For example, researchers have successfully incorporated this compound into polyurethane formulations, resulting in coatings with improved adhesion and durability.

In terms of safety considerations, 2-(3-Fluoro-4-Methylphenyl)Propanal should be handled with care due to its volatility and potential irritancy. Proper ventilation and personal protective equipment are recommended during handling and synthesis processes. However, it is not classified as a hazardous or regulated substance under current international regulations.

The growing interest in 2-(3-Fluoro-4-Methylphenyl)Propanal can be attributed to its versatility across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.